(E)-3-(2-butoxyphenyl)-2-cyano-N-(2-iodophenyl)prop-2-enamide

• IUPAC Name: (E)-3-(2-butoxyphenyl)-2-cyano-N-(2-iodophenyl)prop-2-enamide
• InChI: InChI=1S/C20H19IN2O2/c1-2-3-12-25-19-11-7-4-8-15(19)13-16(14-22)20(24)23-18-10-6-5-9-17(18)21/h4-11,13H,2-3,12H2,1H3,(H,23,24)/b16-13+
• InChI Key: PDGKAHHKXSMKPE-DTQAZKPQSA-N
• Canonical SMILES: CCCCOC1=CC=CC=C1C=C(C#N)C(=O)NC2=CC=CC=C2I
• Isomeric SMILES: CCCCOC1=CC=CC=C1/C=C(\C#N)/C(=O)NC2=CC=CC=C2I
• Molecular Formula: C20H19IN2O2
• Molecular Weight: 446.3 g/mol

Description

(E)-3-(2-butoxyphenyl)-2-cyano-N-(2-iodophenyl)prop-2-enamide is a chemical compound that belongs to the class of enamide derivatives. This compound has gained much attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, organic synthesis, and material science.

Mechanism of Action

The mechanism of action of (E)-3-(2-butoxyphenyl)-2-cyano-N-(2-iodophenyl)prop-2-enamide is not well understood. However, it is believed to exert its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and disrupting the cell cycle.
Biochemical and Physiological Effects:
Studies have shown that (E)-3-(2-butoxyphenyl)-2-cyano-N-(2-iodophenyl)prop-2-enamide exhibits significant biochemical and physiological effects. It has been shown to induce G2/M cell cycle arrest, inhibit the expression of anti-apoptotic proteins, and activate caspase-dependent apoptosis.

Advantages and Limitations for Lab Experiments

The (E)-3-(2-butoxyphenyl)-2-cyano-N-(2-iodophenyl)prop-2-enamide compound has several advantages for lab experiments. It is relatively easy to synthesize, and its anticancer activity has been well documented. However, one of the limitations of this compound is its low solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research of (E)-3-(2-butoxyphenyl)-2-cyano-N-(2-iodophenyl)prop-2-enamide. One possible direction is to investigate its potential as a drug delivery agent. Another possible direction is to study its potential as a photosensitizer for photodynamic therapy. Additionally, further studies are needed to elucidate its mechanism of action and to optimize its anticancer activity.

Synthesis Methods

The synthesis of (E)-3-(2-butoxyphenyl)-2-cyano-N-(2-iodophenyl)prop-2-enamide involves the reaction of 2-iodoaniline with 2-butoxybenzaldehyde in the presence of a base such as potassium carbonate. The resulting product is then subjected to a Knoevenagel condensation reaction with malononitrile to yield the desired compound.

Scientific Research Applications

The (E)-3-(2-butoxyphenyl)-2-cyano-N-(2-iodophenyl)prop-2-enamide compound has been widely used in scientific research due to its potential applications in various fields. In medicinal chemistry, this compound has been studied for its potential as an anticancer agent. Studies have shown that it exhibits cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer cells.